Cas no 1255099-67-2 (3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine)

• Product Name: 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine
• CAS No: 1255099-67-2
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• MDL: MFCD17926171
• CID: 4565119
• PubChem ID: 18465918
• Update Time: 2025-11-01

3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-BOC-AMINO-1-CBZ-4-HYDROXYMETHYL-PYRROLIDINE
• Benzyl 3-((tert-butoxycarbonyl)amino)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• benzyl 3-(hydroxymethyl)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-1-carboxylate
• cis-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine
• VPA88164
• SB48621
• SY015032
• A925232
• (3R,4R)-3-(Boc-amino)-1-Cbz-4-(hydroxymethyl)pyrrolidine ee
• 3-te
• cis-Benzyl 3-((tert-butoxycarbonyl)amino)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• SCHEMBL1586072
• DB-069489
• BENZYL 3-[(TERT-BUTOXYCARBONYL)AMINO]-4-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• MFCD19442793
• 3-(n-tert-butoxycarbonyl)amino-4-hydroxymethyl-n-benzyloxycarbonylpyrrolidine
• CS-0171905
• UVYCLXXPQAPHKR-UHFFFAOYSA-N
• (3S,4S)-1-Cbz-3-(Boc-amino)-4-(hydroxymethyl)pyrrolidine
• 1255099-67-2
• AKOS025243914
• AS-35446
• 246510-67-8
• 370881-64-4
• 3-tert-Butoxycarbonylamino-4-hydroxymethyl-pyrrolidine-1-carboxylic acid benzyl ester
• DA-46662
• Benzyl3-((tert-Butoxycarbonyl)amino)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(hydroxymethyl)-, phenylmethyl ester
• SY013069
• MFCD17926171
• 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine

• MDL： MFCD17926171
• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-16(22)19-15-10-20(9-14(15)11-21)17(23)24-12-13-7-5-4-6-8-13/h4-8,14-15,21H,9-12H2,1-3H3,(H,19,22)
• InChI Key： UVYCLXXPQAPHKR-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OCC2C=CC=CC=2)CC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 350.18417193g/mol
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: White to Yellow Solid

3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine

Introduction to 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine (CAS No: 1255099-67-2)

3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1255099-67-2, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both Boc (tert-butoxycarbonyl) and Cbz (carbobenzyloxy) protecting groups, make it a valuable building block for constructing complex peptidomimetics and heterocyclic scaffolds. The 4-hydroxymethyl substituent further enhances its utility in drug design, enabling diverse functionalization strategies.

The significance of 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine lies in its role as a precursor for developing novel therapeutic agents. In recent years, there has been a surge in research focused on designing molecules that modulate biological pathways associated with neurological disorders, cardiovascular diseases, and inflammation. The pyrrolidine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of hydroxymethyl and protected amino groups allows for selective modifications, facilitating the synthesis of analogs with tailored pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of compounds with desired biological activities. 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine has been employed in virtual screening campaigns to identify potential hits against targets such as kinases and G protein-coupled receptors (GPCRs). Its structural versatility enables the exploration of different conformations and interactions within the binding pockets of these targets. For instance, studies have demonstrated its utility in generating libraries of pyrrolidine derivatives that exhibit inhibitory effects on enzymes implicated in cancer progression.

In the realm of drug development, the protecting groups Boc and Cbz play a critical role in ensuring regioselectivity during synthetic transformations. The Boc group provides stability under basic conditions, while the Cbz group is typically removed under acidic conditions, allowing for controlled deprotection sequences. This feature makes 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine a preferred choice for multi-step syntheses where sequential functionalization is required. Researchers have leveraged this compound to construct peptidomimetics that mimic natural peptides while exhibiting improved metabolic stability and reduced immunogenicity.

The 4-hydroxymethyl moiety within the pyrrolidine ring introduces a site for further derivatization, enabling the introduction of diverse functional groups such as alcohols, ethers, or thiols. This flexibility has been exploited in designing molecules with enhanced solubility or specific metabolic profiles. For example, modifications at the hydroxymethyl position have led to compounds with improved blood-brain barrier penetration, a critical factor for treating central nervous system disorders. Such structural modifications underscore the compound's adaptability in addressing unmet medical needs.

Current research trends indicate that 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine is being explored in conjunction with emerging technologies such as organometallic catalysis and flow chemistry. These approaches have enabled more efficient synthetic routes to complex molecules, reducing costs and improving scalability. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact. The use of solvent-free reactions or biodegradable catalysts aligns with global efforts to promote sustainable pharmaceutical manufacturing.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic intermediates like 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine to accelerate drug discovery pipelines. Its commercial availability from specialized suppliers ensures that researchers can rapidly prototype new molecules without delays in obtaining critical starting materials. This accessibility has fostered collaborative efforts between academic institutions and industry partners, leading to faster translation of laboratory findings into clinical candidates.

Looking ahead, the future prospects for 3-Boc-Amino-1-Cbz-4-Hydroxymethyl-Pyrrolidine are promising, given its versatility and utility across multiple therapeutic areas. As our understanding of disease mechanisms deepens, so does the demand for innovative molecular tools to address them. The compound's ability to serve as a scaffold for designing structurally diverse bioactive molecules positions it as a cornerstone in modern medicinal chemistry. Continued exploration of its synthetic applications and biological activities will likely yield novel therapeutic entities with significant clinical impact.